BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Tomatine as an
Immunological Adjuvant in Vaccines

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tomatine

Cat. No.: B1682986

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tomatine, a glycoalkaloid derived from wild tomatoes (Lycopersicon pimpinellifolium), has
emerged as a potent immunological adjuvant capable of enhancing both cellular and humoral
immune responses to a variety of vaccine antigens.[1][2] Its unique properties make it a
compelling candidate for use in subunit, peptide, and mRNA-based vaccines, particularly those
targeting infectious diseases and cancer, where a robust cell-mediated immunity is crucial for
protection.[2][3]

These application notes provide a comprehensive overview of the use of tomatine as a
vaccine adjuvant, including its mechanism of action, formulation protocols, and methods for
evaluating its immunological effects.

Mechanism of Action

Tomatine's adjuvant activity is attributed to its ability to facilitate the delivery of soluble protein
antigens into the Major Histocompatibility Complex (MHC) class | processing pathway, a critical
step for the induction of cytotoxic T lymphocyte (CTL) responses.[1][2] This is a significant
advantage over traditional adjuvants like alum, which primarily stimulate humoral immunity.[1]

The proposed mechanism of action involves the following key steps:
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» Antigen Delivery and Cross-Presentation: Tomatine, formulated with cholesterol and other
lipids, forms a colloidal suspension of solid-state aggregates that encapsulate the antigen.[1]
These particles are taken up by antigen-presenting cells (APCs), such as dendritic cells
(DCs). The formulation is thought to disrupt endosomal membranes, allowing the antigen to
escape into the cytoplasm for processing and presentation on MHC class | molecules, a
process known as cross-presentation.

 Activation of Innate Immunity: Tomatine has been shown to activate the nucleotide-binding
oligomerization domain (NOD)-like receptor (NLR) pathway in dendritic cells.[4] This
activation leads to the upregulation of co-stimulatory molecules CD80 and CD86 and the
secretion of pro-inflammatory cytokines, notably Interferon-gamma (IFN-y).[2][4]

e T-Cell Co-stimulation: The upregulation of CD80 and CD86 on the surface of APCs provides
the necessary co-stimulatory signals for the activation of naive CD8+ T cells that recognize
the antigen presented on MHC class | molecules.[2] This dual signaling (TCR engagement
and co-stimulation) is essential for robust T-cell proliferation and differentiation into effector
CTLs.

Signaling Pathway

The activation of the NOD-like receptor pathway by tomatine in dendritic cells is a key event in
its adjuvant effect. While the precise NLR sensor for tomatine is yet to be fully elucidated, the
downstream signaling cascade is believed to follow the canonical NOD1/NOD2 pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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